Cas no 1210752-58-1 (1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride)

• Product Name: 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride
• CAS No: 1210752-58-1
• MF: C₁₄H₂₃ClN₂O
• MW: 270.798222780228
• CID: 5157592
• Update Time: 2025-07-17

1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-((2,6-Dimethylmorpholino)methyl)phenyl)methanamine hydrochloride
• {3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride
• Benzenemethanamine, 3-[(2,6-dimethyl-4-morpholinyl)methyl]-, hydrochloride (1:1)
• 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride

• Inchi： 1S/C14H22N2O.ClH/c1-11-8-16(9-12(2)17-11)10-14-5-3-4-13(6-14)7-15;/h3-6,11-12H,7-10,15H2,1-2H3;1H
• InChI Key： RRCNAPMZYJQSDW-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CN(CC2C=CC=C(CN)C=2)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride

Introduction to 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride (CAS No. 1210752-58-1)

1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride, identified by its CAS number 1210752-58-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its phenyl and morpholine moieties, contribute to its potential as a lead compound for the development of novel therapeutic agents.

The chemical structure of 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride consists of a phenyl ring substituted with a morpholine-derived side chain. The presence of the dimethylmorpholine group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the hydrochloride salt form improves the compound's stability and shelf life, making it more suitable for industrial and research applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies suggest that the dimethylmorpholine moiety plays a crucial role in modulating the compound's interactions with biological targets, potentially leading to enhanced efficacy and reduced side effects. These findings are particularly relevant in the context of developing treatments for neurological disorders, where precise targeting is essential.

In vitro studies have demonstrated that 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride exhibits inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary research indicates that this compound may interfere with the activity of enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like depression and inflammation. The ability to modulate these enzymes could pave the way for new therapeutic strategies.

The synthesis of 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to streamline the process. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups within its structure, chemists can explore new analogs with tailored biological properties. This flexibility makes 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride a valuable scaffold for drug discovery initiatives. Researchers are particularly interested in exploring its derivatives as candidates for treating neurodegenerative diseases, where modulating protein aggregation and oxidative stress are key therapeutic goals.

The pharmacological profile of 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride is further supported by its interaction with biological membranes. Studies using lipid bilayer models have shown that this compound can interact with membrane-bound receptors and transporters, suggesting potential applications in targeted drug delivery systems. This capability is especially relevant in oncology research, where precise delivery of therapeutic agents to tumor cells is critical for maximizing efficacy while minimizing systemic toxicity.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride for therapeutic purposes. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates, including this compound. These computational tools help predict how modifications to its structure will affect its biological activity, enabling researchers to design experiments more efficiently.

The safety profile of 1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride is another area of active investigation. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. Preliminary results indicate that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. These findings are crucial for guiding future clinical trials and ensuring patient safety.

In conclusion,1-{3-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}methanamine hydrochloride (CAS No. 1210752-58-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and other conditions make it a compelling candidate for further development. As research progresses, this compound will likely play an important role in shaping the future of drug discovery and development.